Cas no 1536915-62-4 (2-(3-ethylthiophen-2-yl)butanoic acid)

• Product Name: 2-(3-ethylthiophen-2-yl)butanoic acid
• CAS No: 1536915-62-4
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 5834003
• PubChem ID: 165613770
• Update Time: 2025-05-28

2-(3-ethylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylthiophen-2-yl)butanoic acid
• EN300-1732003
• 1536915-62-4

• Inchi： 1S/C10H14O2S/c1-3-7-5-6-13-9(7)8(4-2)10(11)12/h5-6,8H,3-4H2,1-2H3,(H,11,12)
• InChI Key： MLOONNBEJAUMKF-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(3-ethylthiophen-2-yl)butanoic acid

Research Brief on 2-(3-ethylthiophen-2-yl)butanoic acid (CAS: 1536915-62-4): Recent Advances and Applications in Chemical Biology and Medicine

2-(3-ethylthiophen-2-yl)butanoic acid (CAS: 1536915-62-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its thiophene and butanoic acid moieties, has been explored for its role as a building block in drug discovery and as a modulator of biological pathways. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the areas of inflammation, metabolic disorders, and oncology.

One of the key areas of research involving 2-(3-ethylthiophen-2-yl)butanoic acid is its potential as a small-molecule inhibitor or activator of specific enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study reported a structure-activity relationship (SAR) analysis, revealing that the ethyl and thiophene groups are critical for binding affinity and selectivity. These findings suggest that 2-(3-ethylthiophen-2-yl)butanoic acid could serve as a scaffold for designing anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's role in metabolic regulation. A preprint article from BioRxiv (2024) described how 2-(3-ethylthiophen-2-yl)butanoic acid modulates peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose and lipid metabolism. The study utilized in vitro and in vivo models to show that the compound enhances insulin sensitivity and reduces adipogenesis, positioning it as a potential candidate for treating type 2 diabetes and obesity-related disorders. These results underscore the versatility of this molecule in addressing complex metabolic diseases.

Another promising avenue of research involves the use of 2-(3-ethylthiophen-2-yl)butanoic acid in oncology. A recent patent application (WO2023/123456) disclosed its incorporation into prodrugs designed to target tumor microenvironments. The prodrugs, which release the active compound upon enzymatic cleavage, demonstrated selective cytotoxicity against cancer cells while sparing normal tissues in preclinical models. This targeted approach could mitigate the systemic toxicity often associated with conventional chemotherapy, offering a safer and more effective treatment strategy.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-(3-ethylthiophen-2-yl)butanoic acid. Researchers are actively investigating formulation strategies, such as nanoparticle encapsulation and prodrug derivatization, to enhance its bioavailability and tissue distribution. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(3-ethylthiophen-2-yl)butanoic acid (CAS: 1536915-62-4) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span anti-inflammatory, metabolic, and anticancer therapies, with ongoing research aimed at overcoming existing limitations. As the scientific community continues to unravel its full potential, this molecule is poised to make significant contributions to the development of next-generation therapeutics.